Cas no 54494-13-2 (3-(3-Phenyl-1,2,4-oxadiazol-5-yl)aniline)

• Product Name: 3-(3-Phenyl-1,2,4-oxadiazol-5-yl)aniline
• CAS No: 54494-13-2
• MF: C₁₄H₁₁N₃O
• MW: 237.256642580032
• MDL: MFCD06738193
• CID: 880494
• Update Time: 2026-04-29

3-(3-Phenyl-1,2,4-oxadiazol-5-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 3-(3-Phenyl-1,2,4-oxadiazol-5-yl)aniline
• 3-(3-PHENYL-[1,2,4]OXADIAZOL-5-YL)-PHENYLAMINE
• 3-(3-phenyl-1,2,4-oxadiazol-5-yl)aniline(SALTDATA: FREE)
• 3-Phenyl-5-m-aminophenyl-1,2,4-oxadiazol

• MDL： MFCD06738193
• Inchi： InChI=1S/C14H11N3O/c15-12-8-4-7-11(9-12)14-16-13(17-18-14)10-5-2-1-3-6-10/h1-9H,15H2
• InChI Key： RTUMKDLRVKWGAS-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)C2=NOC(=N2)C3=CC(=CC=C3)N

Computed Properties

• Exact Mass: 237.09000
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2

Experimental Properties

• PSA: 64.94000
• LogP: 3.56700

Additional information on 3-(3-Phenyl-1,2,4-oxadiazol-5-yl)aniline

Recent Advances in the Study of 3-(3-Phenyl-1,2,4-oxadiazol-5-yl)aniline (CAS: 54494-13-2) in Chemical Biology and Pharmaceutical Research

3-(3-Phenyl-1,2,4-oxadiazol-5-yl)aniline (CAS: 54494-13-2) is a heterocyclic compound that has garnered significant attention in recent years due to its potential applications in drug discovery and chemical biology. The 1,2,4-oxadiazole core, combined with the aniline moiety, provides a versatile scaffold for the development of bioactive molecules. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the role of 3-(3-Phenyl-1,2,4-oxadiazol-5-yl)aniline as a key intermediate in the synthesis of novel kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of selective inhibitors for tyrosine kinases, which are implicated in various cancers. The compound's ability to form stable interactions with the ATP-binding site of kinases makes it a promising candidate for further optimization.

In addition to its kinase inhibitory properties, 3-(3-Phenyl-1,2,4-oxadiazol-5-yl)aniline has been investigated for its antimicrobial activity. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported its efficacy against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, suggesting potential for development as a new class of antibiotics.

The compound's synthetic accessibility has also been a focus of recent research. A 2023 paper in Organic Letters described a novel, high-yield synthesis route for 3-(3-Phenyl-1,2,4-oxadiazol-5-yl)aniline, utilizing a one-pot cyclization strategy. This advancement could facilitate larger-scale production for further pharmacological evaluation.

Ongoing research is exploring the compound's potential in neurodegenerative diseases. Preliminary in vitro studies suggest that derivatives of 3-(3-Phenyl-1,2,4-oxadiazol-5-yl)aniline may exhibit neuroprotective effects by modulating oxidative stress pathways. However, these findings require further validation in animal models.

In conclusion, 3-(3-Phenyl-1,2,4-oxadiazol-5-yl)aniline (CAS: 54494-13-2) represents a versatile scaffold with multiple therapeutic potentials. Its applications span from oncology to infectious diseases, with recent synthetic advancements paving the way for more extensive pharmacological studies. Future research should focus on structure-activity relationship studies to optimize its biological properties and evaluate its safety profile in preclinical models.